4-(benzyloxy)-1-(4-fluorophenyl)-N-[(4-methylphenyl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(4-methylphenyl)methyl]-4-phenylmethoxypyrazole-3-carboxamide
• InChI: InChI=1S/C25H22FN3O2/c1-18-7-9-19(10-8-18)15-27-25(30)24-23(31-17-20-5-3-2-4-6-20)16-29(28-24)22-13-11-21(26)12-14-22/h2-14,16H,15,17H2,1H3,(H,27,30)
• InChI Key: DUODDVYDTWGWEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=NN(C=C2OCC3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O2
• Molecular Weight: 415.5 g/mol
• CAS No.: 1209278-07-8

Description

4-(benzyloxy)-1-(4-fluorophenyl)-N-[(4-methylphenyl)methyl]-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C25H22FN3O2 and its molecular weight is 415.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related pyrazole derivatives often targets the development of compounds with potential therapeutic applications. For instance, research by Mohareb et al. (2004) demonstrates the synthesis of pyrazole, isoxazole, and pyrimidine derivatives from benzo[b]thiophen-2-yl-hydrazonoesters, showcasing the chemical versatility and reactivity of pyrazole-based compounds (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). Similarly, the work by Eleev et al. (2015) on the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines further illustrates the adaptability of pyrazole frameworks for incorporating various functional groups to modulate chemical and physical properties (Eleev, Kutkin, & Zhidkov, 2015).

Biological and Pharmacological Applications

The development of pyrazole derivatives extends into biological and pharmacological realms, where these compounds are evaluated for various bioactivities, including antimicrobial, anticancer, and enzyme inhibition properties. For example, the research by Gul et al. (2016) on 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides highlights the exploration of pyrazole derivatives as potential inhibitors of human enzymes and their cytotoxic activities against tumor cells (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016). Furthermore, Liu et al. (2019) designed and synthesized novel pyrazole with benzo[d]thiazole derivatives containing aminoguanidine units, demonstrating significant anti-proliferative activity and inducing apoptosis in cancer cell lines, underscoring the potential of pyrazole derivatives in anticancer drug development (Liu, Gao, Huo, Ma, Wang, & Wu, 2019).